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Compound of Interest

Compound Name: Ethyl chloro(methylthio)acetate

Cat. No.: B1657291 Get Quote

An In-depth Technical Guide to Ethyl (methylthio)acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction: This technical guide provides a comprehensive overview of Ethyl

(methylthio)acetate (CAS No. 4455-13-4), a compound utilized as a flavoring agent and a

building block in chemical synthesis.[1][2] It is important to distinguish this compound from the

similarly named Ethyl chloroacetate, which has a different chemical structure and associated

safety profile. This document will focus exclusively on Ethyl (methylthio)acetate, summarizing

its chemical and physical properties, safety and handling protocols, and available experimental

procedures.

Chemical and Physical Properties
Ethyl (methylthio)acetate is a clear, colorless to slightly yellow liquid with a characteristic fruity,

sulfurous odor.[1][3] It is found naturally in various fruits, including melons, apples, pineapples,

and passion fruit.[1][3]

Table 1: Physical and Chemical Properties of Ethyl (methylthio)acetate
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Property Value Source(s)

Molecular Formula C5H10O2S [1]

Molecular Weight 134.2 g/mol [1][2]

Appearance
Clear colorless to slightly

yellow liquid
[1][3]

Odor
Fruity, sulfurous, green,

tropical
[1][3]

Boiling Point
70-72 °C at 25 mmHg; 165 °C

(Normal)
[1][2]

Density 1.043 g/mL at 25 °C [1]

Specific Gravity 1.058 to 1.061 at 20 °C [4]

Refractive Index
1.458 to 1.461 at 20 °C

(n20/D)
[1][4]

Flash Point
59 °C (138.2 - 139 °F) - closed

cup
[1][4]

Water Solubility Immiscible [1][3]

LogP 1.35 [1][3]

Safety and Hazard Information
Ethyl (methylthio)acetate is classified as a flammable liquid and can cause skin, eye, and

respiratory irritation.[5][6]

Table 2: GHS Hazard Classification for Ethyl (methylthio)acetate
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A / 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Sources:[1][5][6]

Table 3: Toxicological Profile

Endpoint Value Species Source(s)

ADI (Acceptable Daily

Intake)

No safety concern at

current levels of intake

when used as a

flavouring agent.

Human [7]

JECFA Evaluation

Evaluated by the Joint

FAO/WHO Expert

Committee on Food

Additives.

- [7][8]

Note: Detailed quantitative toxicological data such as LD50 or LC50 values are not readily

available in the reviewed literature. One source indicates that the toxicological properties have

not been fully investigated.

Handling and Storage Precautions
Proper handling and storage are crucial to ensure safety when working with Ethyl

(methylthio)acetate.
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Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses or chemical safety goggles.[6][9]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[5][6]

Respiratory Protection: Use a vapor respirator if ventilation is inadequate or if irritation is

experienced.[6][9]

Engineering Controls
Work in a well-ventilated area, preferably under a chemical fume hood.[10]

Use explosion-proof electrical, ventilating, and lighting equipment.[5][9]

Ensure eyewash stations and safety showers are readily accessible.[6][9]

Handling Procedures
Keep away from heat, sparks, open flames, and other ignition sources.[5][6]

Ground and bond containers when transferring material to prevent static discharge.[5][9]

Use only non-sparking tools.[5][9]

Avoid breathing vapors or mist.[5]

Do not get in eyes, on skin, or on clothing.[9][10]

Wash hands thoroughly after handling.[5]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[6][9]

Keep container tightly closed.[5][9]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[5]

[10]
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Recommended storage temperature is between 2-8°C.[1][3]

Workflow for Safe Handling of Ethyl (methylthio)acetate
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Caption: Workflow for the safe handling and storage of Ethyl (methylthio)acetate.

Experimental Protocols
Synthesis of Ethyl (methylthio)acetate
A common method for synthesizing Ethyl (methylthio)acetate involves the esterification of 2-

(methylthio)acetic acid with ethanol.[1][3]

Reactants:

2-(methylthio)acetic acid

Ethanol

Toluene (solvent)

p-toluenesulfonic acid monohydrate (catalyst)

Triethylamine (for neutralization)

Procedure:

To a 100 mL round-bottomed flask, sequentially add toluene (30 mL), ethanol (2.39 g, 169.59

mmol), and 2-(methylthio)acetic acid (15 g, 141.32 mmol) at room temperature.[1]

Add p-toluenesulfonic acid monohydrate (4.03 g, 21.20 mmol) as a catalyst.[1]

Gently heat the reaction mixture to reflux.[1]

Allow the dehydration reaction to proceed for 3 to 5 hours.[1]

After the reaction is complete, cool the mixture to room temperature.[1]

Neutralize the acidic catalyst by adding triethylamine (2.86 g, 28.26 mmol).[1]

Adsorb the product onto silica gel for purification.[1]
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Synthesis Protocol for Ethyl (methylthio)acetate

1. Charge Reactor

2. Add Catalyst

p-toluenesulfonic acid

3. Heat to Reflux

3-5 hours

4. Cool Down

To Room Temp

5. Neutralize

Triethylamine

6. Purify

Silica Gel Adsorption

Reactants:
- 2-(methylthio)acetic acid

- Ethanol
- Toluene (solvent)

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of Ethyl (methylthio)acetate.
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Biological Interactions and Signaling Pathways
Currently, there is no information available in the referenced safety data sheets or chemical

databases regarding specific biological signaling pathways modulated by Ethyl

(methylthio)acetate. Its primary documented biological relevance is as a naturally occurring

flavor component in certain fruits.[1][3] The Joint FAO/WHO Expert Committee on Food

Additives (JECFA) has determined that it poses no safety concern at current intake levels when

used as a flavoring agent.[7]

First Aid and Emergency Procedures
Table 4: First Aid Measures

Exposure Route Procedure

Inhalation

Remove person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[5][11]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water for at

least 15 minutes. Seek medical attention.[5][11]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[5][6][11]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician

immediately.[5][11]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[5][11]
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Hazards: The vapor is heavier than air and may form explosive mixtures with air. Vapors may

travel to a source of ignition and flash back.[9] Containers may explode when heated.[9]

Hazardous Combustion Products: Thermal decomposition can produce irritating gases and

vapors, including carbon monoxide, carbon dioxide, and sulfur oxides.[5][11]

Accidental Release Measures
Remove all sources of ignition.[9][10]

Ensure adequate ventilation.[9]

Absorb the spill with inert material (e.g., sand, silica gel, universal binder) and place it in a

suitable, closed container for disposal.[5][9][10]

Prevent the product from entering drains or surface water.[10]

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a comprehensive Safety Data Sheet (SDS). Always consult the most current SDS for Ethyl

(methylthio)acetate from your supplier before handling the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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